4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride

• IUPAC Name: 4-[4-(4-chloro-3-methylphenoxy)but-2-ynyl]morpholine;hydrochloride
• InChI: InChI=1S/C15H18ClNO2.ClH/c1-13-12-14(4-5-15(13)16)19-9-3-2-6-17-7-10-18-11-8-17;/h4-5,12H,6-11H2,1H3;1H
• InChI Key: WVOODENJNOLIQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC#CCN2CCOCC2)Cl.Cl
• Molecular Formula: C15H19Cl2NO2
• Molecular Weight: 316.2 g/mol

Description

4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride involves the inhibition of various enzymes and proteins involved in cell proliferation and survival. It also induces apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It also has antifungal and antiviral properties. In addition, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride in lab experiments include its potent anticancer, antifungal, and antiviral properties. It also has potential use as a diagnostic tool for Alzheimer's disease. However, the limitations include its high toxicity and limited solubility in aqueous solutions.

Future Directions

Possible future directions for the study of 4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride include the development of more efficient synthesis methods, the investigation of its potential use in combination with other drugs for cancer treatment, and the exploration of its potential use in other fields such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, 4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride is a chemical compound that has potential applications in various fields. Its potent anticancer, antifungal, and antiviral properties make it a promising candidate for further research. However, its high toxicity and limited solubility in aqueous solutions are some of the limitations that need to be addressed. Further research is required to fully explore the potential of this compound and its future directions.

Synthesis Methods

The synthesis of 4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride involves the reaction of 4-chloro-3-methylphenol with but-2-yn-1-ol in the presence of a base, followed by the reaction with morpholine and hydrochloric acid. The final product is obtained after purification by recrystallization.

Scientific Research Applications

4-[4-(4-chloro-3-methylphenoxy)but-2-yn-1-yl]morpholine hydrochloride has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antifungal, and antiviral properties. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.